molecular formula C8H8F2IN B8424224 Pyridine, 2-(1,1-difluoro-2-iodoethyl)-5-methyl- CAS No. 780769-40-6

Pyridine, 2-(1,1-difluoro-2-iodoethyl)-5-methyl-

Cat. No.: B8424224
CAS No.: 780769-40-6
M. Wt: 283.06 g/mol
InChI Key: WDNHSMRLGNDYHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 2-(1,1-difluoro-2-iodoethyl)-5-methyl- is a useful research compound. Its molecular formula is C8H8F2IN and its molecular weight is 283.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 2-(1,1-difluoro-2-iodoethyl)-5-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 2-(1,1-difluoro-2-iodoethyl)-5-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

780769-40-6

Molecular Formula

C8H8F2IN

Molecular Weight

283.06 g/mol

IUPAC Name

2-(1,1-difluoro-2-iodoethyl)-5-methylpyridine

InChI

InChI=1S/C8H8F2IN/c1-6-2-3-7(12-4-6)8(9,10)5-11/h2-4H,5H2,1H3

InChI Key

WDNHSMRLGNDYHM-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C=C1)C(CI)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,2-Difluoro-2-(5-methyl-pyridin-2-yl)-ethanol (8.5 g, 0.05 mol), as prepared in the previous step, was dissolved into toluene:CH3CN (98 mL, 2:1) and cooled to 0° C. To this solution was added PPh3 (19.3 g, 0.074 mol, 1.5×), imidazole (6.7 g, 0.098 mol, 2×) and I2 (18.7 g, 0.074 mol, 1.5×). The reaction was heated to 90° C., then was cooled to RT and concentrated in vacuo to afford a thick amber oil. Purification via flash chromatography (CH2Cl2) afforded the product as a clear oil (4.6 g, 0.016 mol, 33% yield). 1H NMR (300 Hz, CDCl3) δ 8.48 (s, 1H), 7.61 (m, 1H), 3.92 (t, J=14.7 Hz), 2.41 (s, 3H); LC/MS (m/z) [M+1]+ 284.1 (calculated for C8H9F2IN, 284.07).
Quantity
8.5 g
Type
reactant
Reaction Step One
Name
Quantity
19.3 g
Type
reactant
Reaction Step Two
Quantity
6.7 g
Type
reactant
Reaction Step Two
Name
Quantity
18.7 g
Type
reactant
Reaction Step Two
Name
Quantity
98 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
33%

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